Cas no 87835-13-0 (Propanoyl chloride, 2-[5-(4-fluorophenoxy)-2-nitrophenoxy]-)

• Product Name: Propanoyl chloride, 2-[5-(4-fluorophenoxy)-2-nitrophenoxy]-
• CAS No: 87835-13-0
• MF: C₁₅H₁₁ClFNO₅
• MW: 339.702946901321
• CID: 651847
• PubChem ID: 20441163
• Update Time: 2025-04-19

Propanoyl chloride, 2-[5-(4-fluorophenoxy)-2-nitrophenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 2-[5-(4-fluorophenoxy)-2-nitrophenoxy]-
• 2-[5-(4-fluorophenoxy)-2-nitrophenoxy]propanoyl chloride
• SCHEMBL11081571
• DTXSID00607179
• 87835-13-0
• 2-[2-nitro-5-(4-fluorophenoxy)phenoxy]propionyl chloride
• CJLHVLGILRDYRC-UHFFFAOYSA-N

• Inchi： 1S/C15H11ClFNO5/c1-9(15(16)19)22-14-8-12(6-7-13(14)18(20)21)23-11-4-2-10(17)3-5-11/h2-9H,1H3
• InChI Key： CJLHVLGILRDYRC-UHFFFAOYSA-N
• SMILES： ClC(C(C)OC1C=C(C=CC=1[N+](=O)[O-])OC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 339.0309783g/mol
• Monoisotopic Mass: 339.0309783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.4Ų